Cas no 1806992-82-4 (4-Bromo-2-cyano-6-(difluoromethyl)-3-fluoropyridine)
4-Bromo-2-cyano-6-(difluoromethyl)-3-fluoropyridine is a halogenated pyridine derivative with a unique substitution pattern, offering versatile reactivity for synthetic applications. The presence of bromo, cyano, and difluoromethyl groups at positions 4, 2, and 6, respectively, along with a fluorine at position 3, makes it a valuable intermediate in pharmaceutical and agrochemical synthesis. The electron-withdrawing cyano and difluoromethyl groups enhance its utility in nucleophilic substitution and cross-coupling reactions, while the bromo substituent facilitates further functionalization. Its structural features contribute to high regioselectivity in transformations, making it suitable for constructing complex heterocyclic frameworks. This compound is particularly useful in the development of fluorinated bioactive molecules.
1806992-82-4 structure
Product Name:4-Bromo-2-cyano-6-(difluoromethyl)-3-fluoropyridine
CAS No:1806992-82-4
MF:C7H2BrF3N2
MW:251.003390789032
CID:4809869
Update Time:2025-06-07
4-Bromo-2-cyano-6-(difluoromethyl)-3-fluoropyridine Chemical and Physical Properties
Names and Identifiers
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- 4-Bromo-2-cyano-6-(difluoromethyl)-3-fluoropyridine
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- Inchi： 1S/C7H2BrF3N2/c8-3-1-4(7(10)11)13-5(2-12)6(3)9/h1,7H
- InChI Key： LBAXMIUAVHBKTQ-UHFFFAOYSA-N
- SMILES： BrC1C(=C(C#N)N=C(C(F)F)C=1)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 227
- XLogP3: 2.4
- Topological Polar Surface Area: 36.7
4-Bromo-2-cyano-6-(difluoromethyl)-3-fluoropyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029060705-250mg |
4-Bromo-2-cyano-6-(difluoromethyl)-3-fluoropyridine |
1806992-82-4 | 97% | 250mg |
$969.60 | 2022-03-31 | |
| Alichem | A029060705-500mg |
4-Bromo-2-cyano-6-(difluoromethyl)-3-fluoropyridine |
1806992-82-4 | 97% | 500mg |
$1,564.80 | 2022-03-31 | |
| Alichem | A029060705-1g |
4-Bromo-2-cyano-6-(difluoromethyl)-3-fluoropyridine |
1806992-82-4 | 97% | 1g |
$3,009.80 | 2022-03-31 |
4-Bromo-2-cyano-6-(difluoromethyl)-3-fluoropyridine Related Literature
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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